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Compound Focus: But-3-ynal

CAS No.: 52844-23-2

Cat. No.: S563566

Chemical Profile of But-3-ynal

The table below summarizes the core identifiers and properties of but-3-ynal from authoritative sources like
the NIST WebBook [1].

Property Value /| Description

CAS Registry Number 52844-23-2 [1] [2] [3]

Molecular Formula C4H4O [1] [2] [3]

Molecular Weight 68.07 g/mol [1] [2] [3]

IUPAC Name but-3-ynal [2] [3]

SMILES C#CCC=0 [2]

InChl Key OGQNOIVDVXRWRE-UHFFFAOYSA-N [1] [2]
lonization Energy (IE) 9.85 eV (estimated) [1]
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Theoretical Mass Spectrometry Fragmentation

The following table outlines the most likely fragmentation ions for but-3-ynal, based on its structure and

general mass spectrometry principles for aldehydes and alkynes [4] [5] [6].

m/z Proposed . .
Fragmentation Pathway Rationale

Value Fragment lon

68 CaHaOe The parent molecular ion ([M]*e). Its stability is often low in aldehydes

(Molecular lon) [5] [6].

67 CsH3O* Loss of a single hydrogen atom ([M-H]*), common in aldehydes [5].

39 CsHs* Loss of CHOe, typical for aldehydes (M-29), potentially yielding the
propargyl cation [5].

41 CsHs+ / C2HO* Allyl cation (common base peak) or a fragment involving the triple
bond and carbonyl.

29 CHO+ Acylium ion from the cleavage of the C1-C2 bond, a very characteristic

and stable fragment for aldehydes [6].

Experimental Protocol for Analysis

Given the lack of an experimental spectrum, here is a generalized protocol for obtaining the mass spectrum

of a volatile organic compound like but-3-ynal via Electron Ionization (EI) mass spectrometry.
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Start: Sample Preparation

Click to download full resolution via product page

Detailed Methodology

Sample Introduction and Vaporization:

o Introduce a pure, neat sample of but-3-ynal (typically 0.1-1 pL) via a direct insertion probe or
gas chromatography (GC) inlet.

o The sample is gently heated under vacuum (e.g., 106 to 10~> Torr) to vaporize it into the gas
phase [4] [6].

Ionization:

o The vaporized sample is bombarded by a stream of electrons with a standardized energy of 70
eV in the ionization chamber.

o This electron impact causes the ejection of an electron from a molecule, generating the
molecular ion (M*e) at m/z 68 [4] [6].

Fragmentation:

o The energetically unstable molecular ions undergo characteristic cleavage reactions, as
predicted in the table above. The positively charged fragment ions are propelled into the mass
analyzer.

Mass Analysis and Detection:

o Use a mass analyzer (e.g., Quadrupole or Time-of-Flight) to separate the ions based on their
mass-to-charge ratio (m/z).
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o The detector records the abundance of ions at each m/z value, generating a mass spectrum.

e Data Interpretation:

o Identify the molecular ion peak to confirm the molecular weight.
o Analyze the fragment ion peaks (m/z 29, 39, 41, etc.) to deduce the compound's structure. The
base peak (the most intense signal) often provides a key clue about the most stable fragment

[6].

Applications and Significance

But-3-ynal is a valuable building block in synthetic organic chemistry. Its structure, featuring both a terminal
alkyne and an aldehyde, makes it a versatile intermediate [2]. For instance, it has been used in the synthesis
of complex natural products like (-)-vincorine and in biochemical studies for site-specific protein cross-

linking [7] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [But-3-ynal mass spectrometry fragmentation patterns]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b563566#but-3-ynal-mass-

spectrometry-fragmentation-patterns]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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